3-Hydroxyandrost-5-ene-17-carboxylic acid
3-Hydroxyandrost-5-ene-17-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
10325-79-8
VCID:
VC0076672
InChI:
InChI=1S/C20H30O3/c1-19-9-7-13(21)11-12(19)3-4-14-15-5-6-17(18(22)23)20(15,2)10-8-16(14)19/h3,13-17,21H,4-11H2,1-2H3,(H,22,23)/t13-,14-,15-,16-,17+,19-,20-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)O)CC=C4C3(CCC(C4)O)C
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
3-Hydroxyandrost-5-ene-17-carboxylic acid
CAS No.: 10325-79-8
Main Products
VCID: VC0076672
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
CAS No. | 10325-79-8 |
---|---|
Product Name | 3-Hydroxyandrost-5-ene-17-carboxylic acid |
Molecular Formula | C20H30O3 |
Molecular Weight | 318.4 g/mol |
IUPAC Name | (3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylic acid |
Standard InChI | InChI=1S/C20H30O3/c1-19-9-7-13(21)11-12(19)3-4-14-15-5-6-17(18(22)23)20(15,2)10-8-16(14)19/h3,13-17,21H,4-11H2,1-2H3,(H,22,23)/t13-,14-,15-,16-,17+,19-,20-/m0/s1 |
Standard InChIKey | MGMOLZNAUACBCR-WQBJWTDHSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)O)CC=C4[C@@]3(CC[C@@H](C4)O)C |
SMILES | CC12CCC3C(C1CCC2C(=O)O)CC=C4C3(CCC(C4)O)C |
Canonical SMILES | CC12CCC3C(C1CCC2C(=O)O)CC=C4C3(CCC(C4)O)C |
Synonyms | etiocholenic acid |
PubChem Compound | 112104 |
Last Modified | Nov 11 2021 |
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